Cas no 914636-39-8 (2-Amino-1-aza-3-((4-methylphenyl)sulfonyl)prop-1-enyl thiophene-2-carboxylate)

• Product Name: 2-Amino-1-aza-3-((4-methylphenyl)sulfonyl)prop-1-enyl thiophene-2-carboxylate
• CAS No: 914636-39-8
• MF: C₁₄H₁₄N₂O₄S₂
• MW: 338.401960849762
• MDL: MFCD03410400
• CID: 5013298
• Update Time: 2026-02-27

2-Amino-1-aza-3-((4-methylphenyl)sulfonyl)prop-1-enyl thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• SBB062449
• (1Z)-2-amino-3-[(4-methylphenyl)sulfonyl]-1-azaprop-1-enyl thiophene-2-carboxy late
• 2-Amino-1-aza-3-((4-methylphenyl)sulfonyl)prop-1-enyl thiophene-2-carboxylate

• MDL： MFCD03410400
• Inchi： 1S/C14H14N2O4S2/c1-10-4-6-11(7-5-10)22(18,19)9-13(15)16-20-14(17)12-3-2-8-21-12/h2-8H,9H2,1H3,(H2,15,16)
• InChI Key： AJMFJMFDZSBLJU-UHFFFAOYSA-N
• SMILES： S(C/C(=N/OC(C1=CC=CS1)=O)/N)(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 520
• XLogP3: 2.5
• Topological Polar Surface Area: 135

Additional information on 2-Amino-1-aza-3-((4-methylphenyl)sulfonyl)prop-1-enyl thiophene-2-carboxylate

Compound CAS No. 914636-39-8: 2-Amino-1-aza-3-((4-methylphenyl)sulfonyl)prop-1-enyl thiophene-2-carboxylate

The compound with CAS No. 914636-39-8, known as 2-Amino-1-aza-3-((4-methylphenyl)sulfonyl)prop-1-enyl thiophene-2-carboxylate, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a thiophene ring, an amino group, and a sulfonyl group attached to a substituted propenyl chain. The combination of these functional groups makes it a versatile molecule with intriguing chemical properties.

Recent studies have highlighted the importance of thiophene derivatives in drug discovery and material science. The thiophene ring, a five-membered aromatic heterocycle, is known for its stability and ability to participate in various chemical reactions. In the case of 2-Amino-1-aza-3-(4-methylphenyl)sulfonylpropenyl thiophene carboxylate, the thiophene moiety serves as a central framework for attaching other functional groups, enhancing its reactivity and versatility. This compound has shown promise in acting as a precursor for the synthesis of more complex molecules, particularly in the field of medicinal chemistry.

The presence of the sulfonyl group in this compound adds another layer of functionality. Sulfonyl groups are known for their electron-withdrawing properties, which can influence the electronic characteristics of the molecule and enhance its reactivity in certain reactions. Additionally, the 4-methylphenyl group attached to the sulfonyl moiety introduces steric effects and aromatic stability, further modulating the compound's chemical behavior.

One of the most recent advancements involving this compound is its application in targeted drug delivery systems. Researchers have explored the use of this compound as a carrier for delivering therapeutic agents to specific sites within the body. The amino group present in the molecule can act as a binding site for various targeting ligands, making it an attractive candidate for developing targeted therapies.

Moreover, the carboxylate group at the 2-position of the thiophene ring plays a crucial role in determining the compound's solubility and bioavailability. This functional group can be further modified to enhance its compatibility with biological systems, making it suitable for use in pharmaceutical formulations.

In terms of synthesis, this compound is typically prepared through a multi-step process involving coupling reactions, oxidation steps, and functional group transformations. The synthesis pathway is designed to maximize yield while maintaining the integrity of the sensitive functional groups. Recent optimizations in synthetic protocols have significantly improved the efficiency of producing this compound on an industrial scale.

The structural complexity of 2-Amino-1-aza-3-(4-methylphenyl)sulfonylpropenyl thiophene carboxylate makes it an ideal candidate for studying various chemical reactions under different conditions. For instance, researchers have investigated its reactivity under photochemical conditions, revealing potential applications in light-induced reactions and energy transfer processes.

In conclusion, CAS No. 914636-39-8 represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its unique combination of functional groups and structural features positions it as a valuable tool in advancing research and development efforts in chemistry and pharmacology.